Cas no 1884490-66-7 (tert-butyl N-(5-chloro-2-ethynylphenyl)carbamate)

• Product Name: tert-butyl N-(5-chloro-2-ethynylphenyl)carbamate
• CAS No: 1884490-66-7
• MF: C₁₃H₁₄ClNO₂
• MW: 251.708762645721
• CID: 5896390
• PubChem ID: 165638428
• Update Time: 2025-10-28

tert-butyl N-(5-chloro-2-ethynylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-chloro-2-ethynylphenyl)carbamate
• EN300-1889612
• 1884490-66-7

• Inchi： 1S/C13H14ClNO2/c1-5-9-6-7-10(14)8-11(9)15-12(16)17-13(2,3)4/h1,6-8H,2-4H3,(H,15,16)
• InChI Key： BNGMNYZBRKYDTO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C#C)=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 251.0713064g/mol
• Monoisotopic Mass: 251.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-(5-chloro-2-ethynylphenyl)carbamate

Research Brief on tert-Butyl N-(5-Chloro-2-ethynylphenyl)carbamate (CAS: 1884490-66-7) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-(5-chloro-2-ethynylphenyl)carbamate (CAS: 1884490-66-7) has recently emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of targeted therapies and PROTACs (Proteolysis Targeting Chimeras). Recent studies highlight its utility as a versatile building block for constructing aryl ethynyl scaffolds, which are increasingly important in drug discovery due to their ability to participate in click chemistry reactions and serve as rigid spacers in molecular design.

Structural analysis reveals that the tert-butyl carbamate group provides both steric protection and synthetic handle for further modifications, while the chloro and ethynyl substituents enable diverse functionalization pathways. A 2023 study in the Journal of Medicinal Chemistry demonstrated its application in creating kinase inhibitors, where the ethynyl group facilitated conjugation to azide-containing pharmacophores via copper-catalyzed azide-alkyne cycloaddition (CuAAC). The electron-withdrawing chloro substituent was shown to modulate the reactivity of the aromatic system in subsequent cross-coupling reactions.

In PROTAC development, this compound has gained attention as a linker component. Research published in ACS Chemical Biology (2024) reported its incorporation into BET protein degraders, where the rigid ethynyl linkage helped maintain proper spatial orientation between the E3 ligase binder and target protein binder. The tert-butyloxycarbonyl (Boc) protecting group proved particularly valuable for orthogonal deprotection strategies during multi-step syntheses of complex degraders.

Recent synthetic methodology developments have improved access to this intermediate. A 2024 Organic Process Research & Development paper described a scalable route starting from 5-chloro-2-iodoaniline, featuring a Sonogashira coupling followed by carbamate formation. Process optimizations achieved >85% yield with excellent purity (>99%), addressing previous challenges with byproduct formation during the ethynylation step.

Safety and handling considerations have been updated in recent material safety data sheets (2024 revisions). The compound shows moderate stability at room temperature but requires protection from light and moisture. Toxicology studies indicate it should be handled as a potential irritant, with particular care needed for respiratory protection due to fine particle formation during handling.

Emerging applications include its use in DNA-encoded library (DEL) synthesis, where the orthogonal reactivity of the functional groups enables diverse combinatorial chemistry. A Nature Communications (2023) publication highlighted its role in creating focused libraries for bromodomain screening, yielding several novel hits with sub-micromolar activity.

Future research directions appear focused on expanding its utility in covalent inhibitor design and as a precursor for isotopically labeled compounds in pharmacokinetic studies. Several patent applications filed in early 2024 suggest growing industrial interest in derivatives of this scaffold for oncology and inflammatory disease targets.